Cas no 152821-00-6 (2-cyclopropyl-N'-hydroxyethanimidamide)

2-Cyclopropyl-N'-hydroxyethanimidamide is a specialized organic compound featuring a cyclopropyl group and a hydroxyethanimidamide functional moiety. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly in the preparation of heterocyclic compounds and pharmacologically active molecules. The cyclopropyl ring enhances steric and electronic properties, while the N'-hydroxyethanimidamide group offers versatile reactivity for further functionalization, such as cyclization or condensation reactions. Its stability under various conditions and compatibility with multiple reaction pathways make it a practical choice for researchers developing novel chemical entities. The compound is typically handled under controlled conditions due to its reactive functional groups.
2-cyclopropyl-N'-hydroxyethanimidamide structure
152821-00-6 structure
Product Name:2-cyclopropyl-N'-hydroxyethanimidamide
CAS No:152821-00-6
MF:C5H10N2O
MW:114.145700931549
MDL:MFCD12138806
CID:3168243
PubChem ID:14801678
Update Time:2025-10-31

2-cyclopropyl-N'-hydroxyethanimidamide Chemical and Physical Properties

Names and Identifiers

    • 2-cyclopropyl-N'-hydroxyethanimidamide
    • 2-cyclopropyl-N-hydroxyacetamidine
    • 2-Cyclopropyl-N'-hydroxyacetimidamide
    • BS-40461
    • CS-0264660
    • SCHEMBL12251753
    • SCHEMBL19668212
    • 152821-00-6
    • STL451596
    • (1Z)-2-cyclopropyl-N'-hydroxyethanimidamide
    • MFCD12138806
    • EN300-93741
    • AKOS009592512
    • MDL: MFCD12138806
    • Inchi: 1S/C5H10N2O/c6-5(7-8)3-4-1-2-4/h4,8H,1-3H2,(H2,6,7)
    • InChI Key: DXMRZDCNKSWOHT-UHFFFAOYSA-N
    • SMILES: O/N=C(/CC1CC1)\N

Computed Properties

  • Exact Mass: 114.079312947Da
  • Monoisotopic Mass: 114.079312947Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 58.6Ų

2-cyclopropyl-N'-hydroxyethanimidamide Security Information

2-cyclopropyl-N'-hydroxyethanimidamide Pricemore >>

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Additional information on 2-cyclopropyl-N'-hydroxyethanimidamide

Comprehensive Analysis of 2-Cyclopropyl-N'-hydroxyethanimidamide (CAS No. 152821-00-6): Properties, Applications, and Research Insights

2-Cyclopropyl-N'-hydroxyethanimidamide (CAS No. 152821-00-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropyl and hydroxyethanimidamide functional groups, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-cyclopropyl-N'-hydroxyethanimidamide synthesis", "CAS 152821-00-6 applications", and "cyclopropyl derivatives in drug discovery", reflecting its relevance in modern scientific inquiries.

The molecular structure of 2-cyclopropyl-N'-hydroxyethanimidamide features a cyclopropane ring, a three-membered carbon ring known for its ring strain and reactivity. This structural motif is often explored in medicinal chemistry due to its ability to modulate biological activity. Coupled with the N'-hydroxyethanimidamide moiety, the compound demonstrates potential as a precursor for heterocyclic compounds, which are pivotal in developing antimicrobial agents and enzyme inhibitors. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

In the context of drug discovery, 2-cyclopropyl-N'-hydroxyethanimidamide is investigated for its role in constructing bioactive molecules. Its derivatives are studied for potential applications in cancer therapy and inflammatory diseases, addressing high-demand medical needs. Searches for "cyclopropyl-based pharmaceuticals" and "hydroxamic acid derivatives" often intersect with this compound, highlighting its interdisciplinary importance. Additionally, its stability and solubility profiles make it a candidate for formulation optimization, a topic frequently queried by pharmaceutical developers.

Beyond pharmaceuticals, CAS 152821-00-6 finds utility in agrochemical research, particularly in designing crop protection agents. The cyclopropyl group enhances the bioavailability of active ingredients, a feature leveraged in pesticide development. Queries like "agrochemical intermediates with cyclopropane" and "eco-friendly pesticide synthesis" underscore its agricultural relevance. As regulatory pressures push for safer alternatives, this compound's potential for low-toxicity formulations is increasingly explored.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are critical for characterizing 2-cyclopropyl-N'-hydroxyethanimidamide. Researchers often seek "CAS 152821-00-6 spectroscopic data" or "analytical methods for imidamide derivatives" to ensure purity and quality control. The compound's thermal stability and reaction kinetics are also subjects of ongoing studies, with data shared in platforms like Reaxys and SciFinder.

In summary, 2-cyclopropyl-N'-hydroxyethanimidamide (CAS No. 152821-00-6) bridges multiple scientific domains, from medicinal chemistry to sustainable agriculture. Its structural uniqueness and functional adaptability position it as a compound of enduring interest, driven by both academic curiosity and industrial demand. As research evolves, so too will its applications, ensuring its place in the lexicon of high-value chemical intermediates.

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